Cas no 882521-63-3 (7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine)

• Product Name: 7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• CAS No: 882521-63-3
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• MDL: MFCD11846606
• CID: 844477
• Update Time: 2025-06-09

7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• 2-Amino-7-bromo-[1,2,4]triazolo[1,5-a]pyridine
• (7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-yl)amine
• 7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
• [1,2,4]Triazolo[1,5-a]pyridin-2-amine, 7-bromo-
• 7-Bromo[1,2,4]triazolo[1,5-a]pyridin-2-amine
• DAYYXZOMYRSLBX-UHFFFAOYSA-N
• BCP07699
• PB32995
• TRA0002175
• SY017188
• AB0027231
• W9046
• 4C
• 7-Bromo[1,2,4]triazolo[1,5-a]pyridin-2-amine (ACI)

• MDL： MFCD11846606
• Inchi： 1S/C6H5BrN4/c7-4-1-2-11-5(3-4)9-6(8)10-11/h1-3H,(H2,8,10)
• InChI Key： DAYYXZOMYRSLBX-UHFFFAOYSA-N
• SMILES： BrC1=CC2N(N=C(N)N=2)C=C1

Computed Properties

• Exact Mass: 211.97000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Topological Polar Surface Area: 56.2

Experimental Properties

• Density: 2.09±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.81 g/l) (25 º C),
• PSA: 56.94000
• LogP: 1.00410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine

Recent Advances in the Study of 7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS: 882521-63-3)

The compound 7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS: 882521-63-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic scaffold is particularly notable for its role as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways. Recent studies have explored its utility in the design of kinase inhibitors, antimicrobial agents, and other therapeutic candidates.

One of the most promising areas of research involves the use of 7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine as a building block for the development of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have successfully incorporated this compound into the design of selective inhibitors for kinases such as JAK2 and FLT3, which are pivotal in hematologic malignancies. The bromo-substitution at the 7-position enhances the binding affinity and selectivity of these inhibitors, as demonstrated in recent crystallographic studies.

In addition to its role in kinase inhibition, 7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine has shown potential in antimicrobial applications. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of derivatives of this compound with potent activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making these derivatives promising candidates for further preclinical evaluation.

Another significant advancement is the use of this compound in the development of fluorescent probes for biological imaging. The triazolopyridine core exhibits favorable photophysical properties, and the bromo-substitution allows for further functionalization via cross-coupling reactions. Recent work has demonstrated the utility of these probes in tracking intracellular kinase activity, providing valuable insights into dynamic cellular processes.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine. Issues such as metabolic stability and bioavailability are currently under investigation, with several research groups exploring structural modifications to address these limitations. Computational modeling and high-throughput screening are being employed to identify optimal derivatives for further development.

In conclusion, 7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS: 882521-63-3) represents a versatile scaffold with broad applications in medicinal chemistry. Its role in kinase inhibition, antimicrobial activity, and biological imaging underscores its potential as a cornerstone for future drug discovery efforts. Ongoing research aims to further elucidate its mechanistic underpinnings and expand its therapeutic utility.